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Compound of Interest

Compound Name: ZD 7155(hydrochloride)

Cat. No.: B127983 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on managing the hygroscopic properties of ZD 7155 (hydrochloride)

to ensure experimental accuracy and reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is ZD 7155 (hydrochloride) and why is its hygroscopicity a concern?

A1: ZD 7155 (hydrochloride) is a potent and selective competitive antagonist for the

angiotensin II type 1 (AT1) receptor.[1][2] Like many hydrochloride salts, it is hygroscopic,

meaning it readily absorbs moisture from the atmosphere. This can lead to inaccuracies in

weighing, altered solubility, and potential degradation of the compound, ultimately affecting the

reliability and reproducibility of experimental results.

Q2: How can I tell if my ZD 7155 (hydrochloride) has absorbed water?

A2: Visual signs of water absorption can include a change in the physical appearance of the

powder from a free-flowing solid to a clumpy or sticky material. In severe cases, the compound

may appear wet or even dissolve. However, significant water absorption can occur before

these signs are visible. Therefore, it is crucial to handle the compound with appropriate

precautions at all times.

Q3: What are the recommended storage conditions for ZD 7155 (hydrochloride)?
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A3: To minimize water absorption, ZD 7155 (hydrochloride) should be stored in a tightly sealed

container, away from moisture.[3] It is highly recommended to store the compound in a

desiccator at +4°C.[1] For stock solutions, storage at -20°C for up to one month or -80°C for up

to six months is recommended, provided they are in tightly sealed vials to prevent moisture

ingress.[3]

Q4: Can I use a solvent that has been opened for a while to dissolve ZD 7155 (hydrochloride)?

A4: It is strongly advised to use newly opened, anhydrous-grade solvents, especially dimethyl

sulfoxide (DMSO). Hygroscopic DMSO can have a significant impact on the solubility of ZD

7155 (hydrochloride).[3] Using a solvent that has been exposed to the atmosphere can

introduce water, which may affect the stability and solubility of the compound.
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Issue Potential Cause Recommended Solution

Inconsistent results between

experiments

Inaccurate weighing due to

water absorption by ZD 7155

(hydrochloride).

1. Always handle the solid

compound in a controlled

environment with low humidity

(e.g., a glove box). 2. If a low-

humidity environment is

unavailable, work quickly and

minimize the exposure time of

the compound to the

atmosphere. 3. Consider

preparing a concentrated stock

solution from a freshly opened

vial and aliquoting for single

use to avoid repeated

weighing of the hygroscopic

solid.

Difficulty dissolving the

compound

1. The compound has

absorbed a significant amount

of water, altering its physical

properties. 2. The solvent (e.g.,

DMSO) has absorbed water,

reducing its solvating power for

this compound.

1. Ensure the compound has

been stored correctly in a

desiccator. 2. Use a fresh,

unopened bottle of anhydrous-

grade solvent.[3] 3. For

aqueous solutions, gentle

warming and sonication can

aid dissolution.[1] For DMSO,

sonication is recommended.[3]
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Precipitation observed in stock

solution over time

The solution may be

supersaturated, or the

absorbed water could be

affecting long-term stability in

the solvent.

1. Ensure you are not

exceeding the solubility limits

(see Table 1). 2. If precipitation

occurs, gentle warming and/or

sonication can be used to

redissolve the compound

before use.[3] 3. For long-term

storage, consider aliquoting

into smaller, single-use vials to

minimize freeze-thaw cycles

and exposure to air.

Observed degradation of the

compound

Prolonged exposure to

moisture and ambient

temperatures can lead to

chemical instability.

1. Strictly adhere to the

recommended storage

conditions (desiccate at +4°C

for solid, -20°C or -80°C for

solutions).[1][3] 2. Prepare

fresh solutions for critical

experiments.

Quantitative Data
Table 1: Solubility and Storage of ZD 7155 (hydrochloride)

Parameter Value Source

Molecular Weight 474.99 g/mol [1]

Solubility in Water
Soluble to 10 mM with gentle

warming
[1]

Solubility in DMSO
250 mg/mL (526.33 mM);

requires sonication
[3]

Storage of Solid Desiccate at +4°C [1]

Storage of Stock Solutions
-20°C for 1 month; -80°C for 6

months (sealed from moisture)
[3]
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Note: Specific quantitative data on the hygroscopicity of ZD 7155 (hydrochloride), such as a

water vapor sorption isotherm or critical relative humidity, is not readily available in the public

domain. The provided guidelines are based on best practices for handling hygroscopic

compounds.

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution of ZD 7155 (hydrochloride) in DMSO
Objective: To prepare a concentrated stock solution of ZD 7155 (hydrochloride) in DMSO while

minimizing water absorption.

Materials:

ZD 7155 (hydrochloride) solid

Anhydrous-grade DMSO (new, unopened bottle)

Sterile, amber glass vial with a screw cap and PTFE liner

Calibrated analytical balance

Sonicator

Pipettes and sterile, filtered pipette tips

Procedure:

Environment: If available, perform all steps in a controlled environment with low humidity,

such as a nitrogen-purged glove box. If not available, proceed with the following steps as

quickly as possible.

Equilibration: Before opening, allow the vial of ZD 7155 (hydrochloride) to equilibrate to room

temperature for at least 30 minutes. This prevents condensation of atmospheric moisture on

the cold solid.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Tare the empty, sterile vial on the analytical balance. Quickly weigh the desired

amount of ZD 7155 (hydrochloride) directly into the vial. Immediately seal the vial.

Solvent Addition: Open a new bottle of anhydrous-grade DMSO. Using a sterile pipette, add

the calculated volume of DMSO to the vial containing the ZD 7155 (hydrochloride) to achieve

the desired concentration.

Dissolution: Tightly seal the vial. Sonicate the solution until the compound is completely

dissolved. Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: If desired, aliquot the stock solution into smaller, single-use vials.

Store the stock solution and aliquots at -20°C or -80°C in tightly sealed vials.

Protocol 2: General Handling of Solid ZD 7155
(hydrochloride)
Objective: To provide a general workflow for handling solid ZD 7155 (hydrochloride) to minimize

moisture exposure.

Procedure:

Preparation: Have all necessary equipment (spatula, weighing paper/boat, vials) ready and

in close proximity to the balance.

Equilibration: Allow the container of ZD 7155 (hydrochloride) to reach room temperature

before opening.

Dispensing: Open the container only for the time necessary to dispense the required

amount. Work quickly and efficiently.

Sealing: Immediately and tightly seal the main container after dispensing.

Storage: Return the main container to the desiccator at +4°C promptly.
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Caption: Workflow for handling hygroscopic ZD 7155 (hydrochloride).
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Caption: Simplified AT1 receptor signaling pathway and ZD 7155 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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